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Compound of Interest

2-(3-Aminopropyl)isoindoline-1,3-
Compound Name:
dione

Cat. No.: B112662

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling and disposal of 2-(3-
Aminopropyl)isoindoline-1,3-dione. Adherence to these guidelines is crucial to ensure
personnel safety and minimize environmental impact.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-(3-Aminopropyl)isoindoline-1,3-
dione and its hydrochloride salt is presented below. Data for the hydrochloride salt is included
as it is a common form of this compound.
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Property Value Reference

2-(3-Aminopropyl)isoindoline-

Chemical Name _ N/A
1,3-dione

CAS Number 121821-01-0 (hydrochloride) [1][2]

Molecular Formula C11H12N202 N/A

Molecular Weight 204.23 g/mol N/A

Molecular Formula (HCI salt) C11H13CIN202 [2]

Molecular Weight (HCI salt) 240.69 g/mol [2]

Appearance Solid N/A
Inert atmosphere, room

Storage Temperature [2]
temperature

Hazard Identification and Safety Precautions

Based on data for structurally similar compounds, 2-(3-Aminopropyl)isoindoline-1,3-dione is
anticipated to present the following hazards. Users should handle this compound with the
assumption that it is hazardous.

GHS Hazard Classification (Anticipated):

Acute Toxicity, Oral (Category 3 or 4).[3][4]

Skin Irritation (Category 2).[3][5]

Serious Eye Irritation (Category 2).[3][5]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory system.[5]

Signal Word: Danger or Warning[3][5]

Hazard Statements (Anticipated):

e H301/H302: Toxic or Harmful if swallowed.[3][4]
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e H315: Causes skin irritation.[3][5]

e H319: Causes serious eye irritation.[3][5]
o H335: May cause respiratory irritation.[5]
Precautionary Statements:

e Prevention:

o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]

[¢]

P264: Wash skin thoroughly after handling.[3][5]

[¢]

P270: Do not eat, drink or smoke when using this product.[3][4]

[e]

P271: Use only outdoors or in a well-ventilated area.[3][5]

o

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][5][6]

e Response:

[¢]

P301+P310: IF SWALLOWED: Immediately call a POISON CENTER/doctor.[3]
o P302+P352: IF ON SKIN: Wash with plenty of soap and water.[5]

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.
[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

o P312: Call a POISON CENTER/doctor if you feel unwell.[5]
o Storage:
o P403+P233: Store in a well-ventilated place. Keep container tightly closed.[3][5]

o P405: Store locked up.[3][5]
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» Disposal:

o P501: Dispose of contents/container to an approved waste disposal plant.[3][5]
Experimental Protocols
3.1. Personal Protective Equipment (PPE)

A comprehensive list of required PPE is provided below.

Equipment Specification

Eye and Face Protection Chemical safety goggles or face shield.[7]

Chemical-resistant gloves (e.qg., nitrile), lab coat,
and closed-toe shoes.[5][6][8]

Skin Protection

Use in a well-ventilated area or under a
Respiratory Protection chemical fume hood.[3][8] If dust is generated, a

NIOSH-approved respirator may be necessary.

3.2. Safe Handling Protocol
e Preparation:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.

o

[¢]

Verify that an emergency eyewash station and safety shower are accessible.

[¢]

Assemble all necessary equipment and reagents before handling the compound.

[e]

Don appropriate PPE as specified in the table above.
e Handling:

o Conduct all manipulations of the solid compound or its solutions within a chemical fume
hood to avoid inhalation of dust or vapors.[3]

o Avoid direct contact with skin and eyes.[3]
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o Use spark-proof tools and equipment where applicable to prevent ignition sources.[3]

o Keep the container tightly closed when not in use.[3][5]

e Post-Handling:

o Wash hands thoroughly with soap and water after handling.[3][5]

o Decontaminate all surfaces and equipment that came into contact with the chemical.

o Remove and properly store or dispose of contaminated PPE.[5]

3.3. First Aid Measures

Exposure Route

First Aid Protocol

Inhalation

Remove the individual to fresh air and keep
them comfortable for breathing.[3][6] If breathing
is difficult or symptoms persist, seek medical

attention.[6]

Skin Contact

Immediately remove contaminated clothing.[6]
Wash the affected area with plenty of soap and
water for at least 15 minutes.[8] If skin irritation

occurs, seek medical advice.[5][8]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[8]

Remove contact lenses if present and easy to
do.[5] Continue rinsing and seek immediate

medical attention from an ophthalmologist.[5]

Ingestion

Rinse mouth with water.[3][6] Do NOT induce
vomiting.[3][6] Immediately call a poison control

center or seek medical attention.[3]

3.4. Spill Response Protocol

e Immediate Actions:
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o Evacuate the immediate area.
o Ensure the area is well-ventilated.

o Remove all sources of ignition.[3]

e Containment and Cleanup:

[¢]

Wearing appropriate PPE, cover the spill with an inert absorbent material such as sand,
silica gel, or vermiculite.[3]

[¢]

Carefully collect the absorbed material into a sealed, labeled container for hazardous
waste.[4]

[¢]

Avoid generating dust.

[e]

Clean the spill area with a suitable decontamination solution and wipe dry.
» Reporting:

o Report the spill to the appropriate environmental health and safety office.
3.5. Disposal Protocol

All waste containing 2-(3-Aminopropyl)isoindoline-1,3-dione must be treated as hazardous
waste.

o Waste Collection:

o Collect all solid waste, contaminated materials (e.g., gloves, absorbent pads), and
solutions in a clearly labeled, sealed, and compatible hazardous waste container.[4]

» Disposal:

o

Dispose of the hazardous waste through a licensed waste disposal contractor.[3]

[¢]

Do not dispose of this chemical down the drain or in the regular trash.[3][4]

o

Follow all local, state, and federal regulations for hazardous waste disposal.
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Visualization of Workflow

The following diagram illustrates the logical workflow for the safe handling and disposal of 2-(3-
Aminopropyl)isoindoline-1,3-dione.
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Caption: Workflow for the safe handling and disposal of 2-(3-Aminopropyl)isoindoline-1,3-
dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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